2-(1-Methylethoxy)-4-nitroaniline

• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.2 g/mol
• IUPAC Name: 4-nitro-2-propan-2-yloxyaniline
• InChI: InChI=1S/C9H12N2O3/c1-6(2)14-9-5-7(11(12)13)3-4-8(9)10/h3-6H,10H2,1-2H3
• InChI Key: HFPHNUNMHDHACX-UHFFFAOYSA-N
• SMILES: CC(C)OC1=C(C=CC(=C1)[N+](=O)[O-])N

Description

2-(1-Methylethoxy)-4-nitroaniline is a nitroaromatic compound with the molecular formula C₉H₁₂N₂O₃. Its structure consists of an aniline backbone substituted with a nitro group (-NO₂) at the para position (C4) and an isopropoxy group (-OCH(CH₃)₂) at the ortho position (C2). This substitution pattern significantly influences its physicochemical properties, reactivity, and applications. The isopropoxy group enhances lipophilicity compared to smaller alkoxy or alkyl substituents, impacting solubility and metabolic pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key differences between 2-(1-Methylethoxy)-4-nitroaniline and related nitroaniline derivatives:

Compound	Molecular Weight	Substituents	Solubility	Applications	Toxicity/Safety	References
2-(1-Methylethoxy)-4-nitroaniline	196.20	-NO₂ (C4), -OCH(CH₃)₂ (C2)	Low water solubility; soluble in organic solvents (e.g., acetonitrile)	Intermediate in explosives, dyes, or pharmaceuticals	Limited data; likely moderate toxicity (similar to nitroanilines)	-
4-Nitroaniline	138.12	-NO₂ (C4)	Moderately soluble in hot water	Dye synthesis, corrosion inhibitors	Hepatotoxic; metabolized to 2-hydroxy-4-nitroaniline in rats
2-Methyl-4-nitroaniline	152.15	-NO₂ (C4), -CH₃ (C2)	Soluble in acetonitrile (100 µg/mL)	Explosives analysis	Requires storage below -20°C; no acute toxicity reported
2-(Methoxymethyl)-4-nitroaniline	182.18	-NO₂ (C4), -CH₂OCH₃ (C2)	Soluble in polar aprotic solvents	Research chemical (exact use unspecified)	No specific data; assumed similar to nitroanilines
N-(4-Methoxyphenyl)-2-nitroaniline	274.27	-NO₂ (C2), -NH-C₆H₄-OCH₃ (C4)	Solubility data unavailable	Laboratory chemical, synthesis intermediate	Acute oral toxicity (Category 4), skin irritation

Key Findings:

Substituent Effects on Solubility :

• Alkoxy groups (e.g., isopropoxy, methoxymethyl) increase lipophilicity compared to methyl or unsubstituted nitroanilines. This reduces water solubility but enhances compatibility with organic solvents like acetonitrile .
• 2-Methyl-4-nitroaniline is explicitly formulated for explosives analysis in acetonitrile solutions, highlighting its stability in such matrices .

Metabolic Pathways: 4-Nitroaniline undergoes cytochrome P-450-mediated hydroxylation to 2-hydroxy-4-nitroaniline in rat liver microsomes, a pathway likely shared by derivatives with similar substitution patterns .

Applications :

• Methyl and alkoxy derivatives (e.g., 2-Methyl-4-nitroaniline) are used in explosives analysis due to their stability and detectability in organic solvents .
• Nitrosoaniline derivatives (e.g., those in ) are specialized for nucleophilic substitution reactions, unlike nitroanilines, which are more commonly used as intermediates .

Toxicity: Nitroanilines generally exhibit moderate toxicity. For example, N-(4-Methoxyphenyl)-2-nitroaniline is classified as a Category 4 oral toxin with skin irritation risks .